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Compound of Interest

Compound Name: Ceramide NP

Cat. No.: B10788633 Get Quote

AN-001: Evaluating the Efficacy of Synthetic Ceramide NP for Skin Barrier Restoration and

Hydration

Introduction
The stratum corneum (SC), the outermost layer of the epidermis, serves as the primary barrier

protecting against external stressors and preventing transepidermal water loss (TEWL).[1] This

barrier is critically maintained by a complex lipid matrix composed primarily of ceramides,

cholesterol, and free fatty acids.[1][2] Ceramides constitute approximately 50% of this lipid

matrix by weight.[3] Among the various ceramide classes, Ceramide NP (composed of a non-

hydroxy fatty acid and a phytosphingosine base) is crucial for maintaining the structural

integrity and water-holding capacity of the skin.[4][5] Deficiencies in ceramide levels are linked

to skin disorders such as atopic dermatitis and psoriasis.[1][6][7]

Three-dimensional (3D) reconstructed human skin models, which mimic the physiological and

metabolic functions of native human tissue, have become essential tools for dermatological

research and the efficacy testing of cosmetic and pharmaceutical ingredients, providing a

viable alternative to animal testing.[8][9] These models allow for the quantitative assessment of

ingredients like synthetic Ceramide NP on skin barrier function, hydration, and cellular

responses in a controlled, reproducible in vitro environment.[8][9]
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Topical application of synthetic Ceramide NP on 3D skin models has been shown to

significantly improve key biomarkers associated with a healthy skin barrier. Ceramide NP helps

restore the compromised barrier, enhance moisture retention, and modulate the expression of

proteins essential for epidermal differentiation and integrity.[5][10]
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Parameter
Assessed

3D Model Type Treatment Key Result Citation

Transepiderma
l Water Loss
(TEWL)

Reconstructed
Human
Epidermis

Cream with
Ceramide NP

Significant
decrease in
TEWL over 24
hours
compared to
baseline.

[11]

Barrier Recovery

Rate
-

Lipid mixture with

Ceramide NP

Significantly

improved barrier

recovery rate

compared to

vehicle.

[4]

Filaggrin (FLG)

Expression
3D Skin Model

0.025%

Ceramide

Complex

+108% increase

in FLG

expression.

[8][9]

Loricrin (LOR)

Expression

3D Skin Model

(SLS-stimulated)

Cream with

Ceramide NP

Significant

increase in LOR

expression.

[4]

Claudin-1

(CLDN-1)

Expression

3D Skin Model

0.025%

Ceramide

Complex

+67% increase in

CLDN-1

expression.

[8][9]

Type I Collagen

Expression

3D Full-

Thickness Skin

Model

0.025%

Ceramide

Complex

+45% increase in

Type I Collagen

expression.

[8][9]

MMP-1

Expression

3D Full-

Thickness Skin

Model

0.025%

Ceramide

Complex

-45% decrease

in MMP-1

expression.

[8][9]

| Inflammatory Markers (IL-6, IL-10) | - | Lipid mixture with Ceramide NP | Significant decrease

in IL-6 and IL-10 levels. |[4] |

Table 2: Effect of Ceramide NP on Skin Hydration
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Parameter
Assessed

3D Model Type
/ Study Design

Treatment Key Result Citation

Stratum
Corneum
Hydration

Human
Volunteers

Cream with
Ceramide NP

+38% increase
in skin water
content after
four weeks.

[10]

Stratum

Corneum

Hydration

Human

Volunteers

Cream with

Ceramide NP

Significantly

greater hydration

at 24 hours post-

application vs.

reference

moisturizers.

[11]

| Skin Hydration (Impedance) | EpiDermFT™ | Moisturizers | Significantly higher hydration

levels compared to untreated controls. |[12] |

Experimental Protocols & Methodologies
The following protocols provide a framework for assessing the effects of synthetic Ceramide
NP using commercially available 3D reconstructed human skin models (e.g., EpiDerm™,

EpiDermFT™, EpiKutis®).

Logical Workflow for Efficacy Testing
The diagram below outlines the typical workflow for evaluating a topical formulation containing

Ceramide NP on a 3D skin model.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://2250.care/learn/ceramide-np-science-behind-skin-compatibility
https://pmc.ncbi.nlm.nih.gov/articles/PMC6197824/
https://www.mattek.com/application/skin-hydration/
https://www.benchchem.com/product/b10788633?utm_src=pdf-body
https://www.benchchem.com/product/b10788633?utm_src=pdf-body
https://www.benchchem.com/product/b10788633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Experiment

Phase 3: Analysis

Receive & Equilibrate
3D Skin Models

Topical Application
of Formulations

Prepare Ceramide NP
Formulation & Controls

Incubate Tissues
(24-72 hours)

Measure TEWL
(Non-invasive)

Measure Hydration
(Non-invasive)

Assess Viability
(MTT Assay)

Harvest Tissues for
Histology & Biomarkers

If viable

Gene/Protein Analysis
(qPCR, IHC, Western)
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Cellular & Molecular Effects
Physiological Outcomes

Topical Application
of Synthetic Ceramide NP

Integrates into
Stratum Corneum

Lipid Lamellae

Acts as Signaling
Molecule in Keratinocytes

Strengthened
Lipid Barrier

Upregulates Barrier
Protein Expression
(FLG, LOR, TGM1)

Reduced TEWL

Increased Hydration

Exogenous Ceramide
(e.g., Ceramide NP)

↑ PPARδ Expression
(mRNA and Protein)

Increased Endogenous
Ceramide Levels

PPARδ Activation

↑ ABCA12 Expression ↑ Caspase-14 Expression

Enhanced Lipid Transport &
Terminal Differentiation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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